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This guide provides a comparative analysis of the activity of ZAP-180013, a potent inhibitor of

Zeta-chain associated protein kinase 70 (ZAP-70), across different cell lines. ZAP-180013 has

emerged as a critical tool for studying T-cell signaling and has shown promise in the context of

inflammatory diseases due to its inhibitory effects on the NLRP3 inflammasome. This

document is intended for researchers, scientists, and drug development professionals

interested in the cellular effects of ZAP-180013.

Summary of ZAP-180013 Activity
ZAP-180013 primarily functions as an inhibitor of ZAP-70, a key protein tyrosine kinase in the

T-cell receptor (TCR) signaling pathway.[1] By blocking the interaction of the ZAP-70 SH2

domain with immunoreceptor tyrosine-based activation motifs (ITAMs), ZAP-180013 effectively

curtails downstream signaling cascades essential for T-cell activation. Additionally, recent

studies have identified ZAP-180013 as a potent inhibitor of the NLRP3 inflammasome,

highlighting its broader potential in inflammatory conditions.

Quantitative Activity Data
The following table summarizes the known inhibitory concentrations of ZAP-180013 in various

contexts. It is important to note that direct comparative studies across a wide range of cell lines

are limited, and the available data comes from distinct experimental setups.
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Target/Assay Cell Line/System
IC50 / Effective
Concentration

Reference

ZAP-70 (in vitro

enzyme assay)
N/A 1.8 µM [1]

ZAP-70

Phosphorylation

Jurkat (human T-

lymphocyte)

Dose-dependent

inhibition observed,

with 4 µM being an

effective concentration

for downstream

effects.

[2]

ZAP-70 Pathway

Confirmation

Primary Human CD4+

T Cells

Activity confirmed,

consistent with Jurkat

cell findings.

[2]

NLRP3

Inflammasome
Human Immune Cells

Effective inhibitor

(specific IC50 not

detailed in the

provided information).

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms of action and experimental procedures, the following

diagrams have been generated using Graphviz.

ZAP-70 Signaling Pathway Inhibition by ZAP-180013
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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